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Sodium Retinoate: A Comprehensive Technical
Guide
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Abstract
Sodium retinoate, the sodium salt of all-trans-retinoic acid (ATRA), is a synthetic retinoid that

plays a crucial role in various biological processes, including cell differentiation, proliferation,

and apoptosis. Its enhanced water solubility compared to its parent compound makes it a

valuable tool in preclinical and clinical research, particularly in the development of therapeutics

for dermatological conditions and various cancers. This technical guide provides an in-depth

overview of the chemical and physical properties of sodium retinoate, detailed experimental

protocols for its synthesis and analysis, and an exploration of its mechanism of action through

the retinoic acid signaling pathway.

Chemical and Physical Properties
Sodium retinoate is a yellow to light-orange crystalline powder. It is the sodium salt of retinoic

acid, a metabolite of vitamin A. The presence of the sodium ion significantly increases its

polarity and, consequently, its solubility in aqueous solutions compared to retinoic acid.
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Property Value Reference

Chemical Name

Sodium (2E,4E,6E,8E)-3,7-

dimethyl-9-(2,6,6-

trimethylcyclohex-1-en-1-

yl)nona-2,4,6,8-tetraenoate

[1]

Synonyms
All-trans-retinoic acid sodium

salt, Vitamin A acid sodium salt
[2]

CAS Number 13497-05-7 [3]

Molecular Formula C₂₀H₂₇NaO₂ [1]

Molecular Weight 322.42 g/mol [1]

Physicochemical Data
A summary of the key physicochemical properties of sodium retinoate is presented below. It is

important to note that as a retinoid, sodium retinoate is sensitive to light, heat, and oxygen,

and therefore requires careful handling and storage under inert atmosphere and protected from

light.[4]

Property Value Reference

Melting Point 180-182 °C [5]

Solubility

    Water Water-soluble [3]

    Ethanol Soluble [6]

    DMSO Soluble [7]

Stability
Sensitive to light, heat, and

oxygen
[4]

Note: Specific quantitative solubility data for sodium retinoate is not readily available in the

literature. The provided information is based on qualitative descriptions and data for the parent

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-retinoate
https://commonchemistry.cas.org/detail?cas_rn=13497-05-7
https://www.benchchem.com/product/b089262
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-retinoate
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium-retinoate
https://www.benchchem.com/product/b089262?utm_src=pdf-body
https://www.benchchem.com/product/b089262?utm_src=pdf-body
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/812/r2625pis.pdf
https://www.chemsrc.com/en/cas/13497-05-7_854540.html
https://www.benchchem.com/product/b089262
https://publications.iarc.who.int/_publications/media/download/3857/5e66f75383b4b86c70cc44f5e1fde607f8ab486a.pdf
https://cdn.caymanchem.com/cdn/insert/20241.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/231/812/r2625pis.pdf
https://www.benchchem.com/product/b089262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compound, retinoic acid, which is soluble in DMSO at approximately 25 mg/mL and in ethanol

at about 10 mg/mL.[8]

Experimental Protocols
Synthesis of Sodium Retinoate via Neutralization
This protocol describes the synthesis of sodium retinoate from all-trans-retinoic acid through a

simple acid-base neutralization reaction.

Materials:

All-trans-retinoic acid (ATRA)

Sodium hydroxide (NaOH)

Anhydrous ethanol

Deionized water

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Inert gas supply (e.g., nitrogen or argon)

Rotary evaporator

Recrystallization solvent (e.g., ethanol/water mixture)

Filtration apparatus (e.g., Büchner funnel and flask)

Procedure:

In a round-bottom flask, dissolve a known quantity of all-trans-retinoic acid in anhydrous

ethanol under an inert atmosphere.
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Prepare a stoichiometric equivalent aqueous solution of sodium hydroxide.

While stirring the retinoic acid solution, add the sodium hydroxide solution dropwise using a

dropping funnel at room temperature.

Continue stirring the reaction mixture for 1-2 hours at room temperature to ensure complete

neutralization.

Remove the solvent under reduced pressure using a rotary evaporator.

Purify the resulting solid sodium retinoate by recrystallization from a suitable solvent

system, such as an ethanol/water mixture.

Collect the purified crystals by filtration, wash with a small amount of cold solvent, and dry

under vacuum.

Store the final product under an inert atmosphere and protected from light.

Analysis of Sodium Retinoate by High-Performance
Liquid Chromatography (HPLC)
This protocol provides a general method for the analysis of sodium retinoate using reverse-

phase HPLC. Method optimization may be required depending on the specific instrumentation

and sample matrix.

Instrumentation and Materials:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size)

Mobile phase: A mixture of acetonitrile and a buffered aqueous solution (e.g., ammonium

acetate buffer), with the exact ratio optimized for best separation.

Sodium retinoate standard

Sample solvent (e.g., mobile phase)
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Procedure:

Standard Preparation: Prepare a stock solution of sodium retinoate in the mobile phase.

Create a series of calibration standards by serial dilution of the stock solution.

Sample Preparation: Dissolve the sodium retinoate sample in the mobile phase. Filter the

sample through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

Column: C18 reverse-phase column

Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and buffered

water. A typical starting point could be a ratio of 85:15 (v/v) acetonitrile to buffer.

Flow Rate: 1.0 mL/min

Detection Wavelength: Approximately 350 nm (near the absorbance maximum of retinoic

acid)

Injection Volume: 20 µL

Analysis: Inject the standards and samples onto the HPLC system. Identify the sodium
retinoate peak based on the retention time of the standard. Quantify the amount of sodium
retinoate in the sample by comparing its peak area to the calibration curve generated from

the standards.

Mechanism of Action: The Retinoic Acid Signaling
Pathway
Sodium retinoate exerts its biological effects by serving as a prodrug for retinoic acid. Once in

the body, it readily dissociates to release the retinoate anion, which is then protonated to form

all-trans-retinoic acid. ATRA is the biologically active molecule that modulates gene expression

through the retinoic acid signaling pathway.

The canonical pathway involves the binding of ATRA to nuclear receptors known as retinoic

acid receptors (RARs). RARs form heterodimers with another class of nuclear receptors called
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retinoid X receptors (RXRs). In the absence of a ligand, the RAR/RXR heterodimer is bound to

specific DNA sequences called retinoic acid response elements (RAREs) in the promoter

regions of target genes, and it recruits corepressor proteins to inhibit gene transcription.

Upon binding of ATRA to the ligand-binding domain of RAR, a conformational change occurs in

the receptor. This change leads to the dissociation of corepressors and the recruitment of

coactivator proteins. The coactivator complex then modifies chromatin structure and facilitates

the recruitment of the basal transcription machinery, leading to the activation of target gene

transcription. The products of these genes are involved in a wide array of cellular processes,

including differentiation, proliferation, and apoptosis.
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Caption: Retinoic Acid Signaling Pathway.

Conclusion
Sodium retinoate serves as a crucial research tool and a potential therapeutic agent due to its

improved solubility and potent biological activity. A thorough understanding of its chemical and

physical properties, coupled with robust experimental protocols for its synthesis and analysis, is

essential for its effective application in research and drug development. The elucidation of its

mechanism of action through the retinoic acid signaling pathway provides a solid foundation for

the rational design of novel retinoid-based therapies. This technical guide offers a

comprehensive resource for professionals working with this important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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